Cas no 77209-76-8 (7-Oxabicyclo[4.1.0]hept-4-ene-2,3-diol)

7-Oxabicyclo[4.1.0]hept-4-ene-2,3-diol structure
77209-76-8 structure
Product Name:7-Oxabicyclo[4.1.0]hept-4-ene-2,3-diol
CAS No:77209-76-8
MF:C6H8O3
MW:128.125922203064
CID:571749
PubChem ID:127540
Update Time:2025-04-19

7-Oxabicyclo[4.1.0]hept-4-ene-2,3-diol Chemical and Physical Properties

Names and Identifiers

    • 7-Oxabicyclo[4.1.0]hept-4-ene-2,3-diol
    • 7-Oxabicyclo(4.1.0)hept-4-ene-2,3-diol
    • 3,4-epoxy-1,2,3,4-tetrahydrobenzene-1,2-diol
    • 1,2-Bde
    • 1,2-Dihydroxy-3,4-epoxide-1,2,3,4-tetrahydrobenzene
    • 77209-76-8
    • Inchi: 1S/C6H8O3/c7-3-1-2-4-6(9-4)5(3)8/h1-8H
    • InChI Key: JKZWMSHRWLYMOD-UHFFFAOYSA-N
    • SMILES: O1C2C=CC(C(C12)O)O

Computed Properties

  • Exact Mass: 128.047
  • Monoisotopic Mass: 128.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 0
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 53Ų

Experimental Properties

  • Density: 1.534
  • Boiling Point: 281.5°C at 760 mmHg
  • Flash Point: 124.1°C
  • Refractive Index: 1.64
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